BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectral data for tert-butyl 4-
(cyanomethyl)piperazine-1-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest |

Tert-butyl 4-
Compound Name: (cyanomethyl)piperazine-1-

carboxylate

Cat. No.: B1291368

Technical Guide: tert-Butyl 4-
(cyanomethyl)piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate is a bifunctional organic molecule
containing a piperazine ring core. One nitrogen atom of the piperazine is protected by a tert-
butoxycarbonyl (Boc) group, a common protecting group in organic synthesis, rendering it less
reactive. The other nitrogen atom is substituted with a cyanomethyl group, which can serve as
a reactive handle for further chemical modifications. This structural arrangement makes it a
valuable building block in medicinal chemistry and drug discovery, particularly in the synthesis
of more complex molecules and as a linker in methodologies like Proteolysis Targeting
Chimeras (PROTACS).[1]

Chemical Properties and Data

A summary of the key chemical properties for tert-butyl 4-(cyanomethyl)piperazine-1-
carboxylate is provided below.
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Property Value Reference

CAS Number 77290-31-4 [1112]

Molecular Formula C11H19N302 [1][2]

Molecular Weight 225.29 g/mol [11[2]
tert-butyl 4-

IUPAC Name (cyanomethyl)piperazine-1- [2]
carboxylate

: CC(C)

Canonical SMILES [2]
(C)OC(=O)N1CCN(CC1)CC#N
OJUKCGDZZNLDPC-

InChl Key [2]

UHFFFAOYSA-N

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, and Mass Spectrometry) for tert-
butyl 4-(cyanomethyl)piperazine-1-carboxylate is not readily available in the public domain
or scientific literature based on extensive searches. Researchers interested in this compound
are advised to acquire it from a commercial supplier and perform their own analytical
characterization.

Experimental Protocols

A detailed, experimentally validated synthesis protocol for tert-butyl 4-
(cyanomethyl)piperazine-1-carboxylate is not explicitly described in the searched scientific
literature. However, a general synthetic approach can be inferred from standard organic
chemistry principles.

General Synthesis Workflow

The synthesis would logically proceed via the nucleophilic substitution of a haloacetonitrile
(e.g., bromoacetonitrile or chloroacetonitrile) by N-Boc-piperazine.
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A generalized workflow for the synthesis of the target compound.

Note: This is a theoretical pathway. The actual reaction conditions, including the choice of
base, solvent, temperature, and reaction time, would require experimental optimization.
Purification would likely involve aqueous work-up followed by column chromatography.

Applications in Drug Discovery

The bifunctional nature of tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate makes it a
versatile intermediate in the synthesis of pharmaceutical compounds. The Boc-protected
nitrogen allows for selective reactions at the other nitrogen, while the cyanomethyl group can
be further elaborated. This compound is listed by suppliers as a PROTAC (Proteolysis
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Targeting Chimera) linker, indicating its utility in the development of this emerging class of
therapeutics designed to induce targeted protein degradation.[1]

Signaling Pathways and Logical Relationships

As a synthetic building block, tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate does not
have an intrinsic signaling pathway. Its role is to be incorporated into larger molecules that are
designed to interact with specific biological pathways. The logical relationship in its use,
particularly in the context of PROTACS, is illustrated below.

PROTAC Components
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Logical flow of PROTAC assembly and function, a key application area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectral data for tert-butyl 4-(cyanomethyl)piperazine-1-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291368#spectral-data-for-tert-butyl-4-cyanomethyl-
piperazine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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